Cas no 717915-97-4 (4'-iso-Butoxy-2'-methylacetophenone)

• Product Name: 4'-iso-Butoxy-2'-methylacetophenone
• CAS No: 717915-97-4
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 6784014
• PubChem ID: 20716286
• Update Time: 2025-10-22

4'-iso-Butoxy-2'-methylacetophenone Chemical and Physical Properties

Names and Identifiers

• 717915-97-4
• 4'-iso-Butoxy-2'-methylacetophenone
• 1-(4-ISOBUTOXY-2-METHYL-PHENYL)-ETHANONE
• A1-66996
• 1-(4-Isobutoxy-2-methylphenyl)ethan-1-one
• 1-(4-Isobutoxy-2-methylphenyl)ethanone

• MDL： MFCD11053264
• Inchi： 1S/C13H18O2/c1-9(2)8-15-12-5-6-13(11(4)14)10(3)7-12/h5-7,9H,8H2,1-4H3
• InChI Key： BCQNGAKCVODOER-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C)=O)=C(C)C=1)CC(C)C

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 4'-iso-Butoxy-2'-methylacetophenone

Comprehensive Guide to 4'-iso-Butoxy-2'-methylacetophenone (CAS No. 717915-97-4): Properties, Applications, and Industry Insights

4'-iso-Butoxy-2'-methylacetophenone (CAS No. 717915-97-4) is a specialized organic compound gaining attention in pharmaceutical and fine chemical industries. This methylacetophenone derivative features a unique molecular structure combining an isobutoxy group with a methyl-substituted acetophenone core, making it valuable for synthetic applications. Researchers are increasingly exploring its role as a pharmaceutical intermediate, particularly in the development of novel bioactive molecules.

The compound's chemical stability and solubility profile make it suitable for various organic reactions. Recent studies highlight its potential in UV-curable formulations, aligning with the growing demand for eco-friendly coating materials. Industry reports suggest expanding applications in flavor and fragrance sectors, where its structural analogs contribute to complex aroma profiles. The 717915-97-4 compound's versatility addresses current market needs for high-purity intermediates with consistent quality.

Manufacturers emphasize the importance of strict quality control during production of 4'-iso-Butoxy-2'-methylacetophenone. Advanced analytical techniques including HPLC and GC-MS ensure compliance with international standards. The compound's synthetic pathway optimization has become a focus area, with recent patents demonstrating improved yield through catalytic processes. These developments respond to the pharmaceutical industry's demand for cost-effective synthesis routes.

Environmental considerations shape current research directions for 717915-97-4. Green chemistry principles are being applied to develop sustainable production methods that minimize waste generation. The compound's biodegradability profile and low ecotoxicity make it attractive compared to traditional alternatives. These characteristics align with global trends toward environmentally benign chemicals in industrial applications.

Market analysts project steady growth for methylacetophenone derivatives, driven by expanding applications in specialty chemicals. The 4'-iso-Butoxy variant demonstrates particular promise in electronic materials manufacturing, where its photochemical properties enable innovative applications. Ongoing research explores its potential in advanced material science, particularly for functional polymer development.

Quality specifications for CAS 717915-97-4 typically require ≥98% purity, with strict limits on residual solvents and heavy metal content. Reputable suppliers provide comprehensive analytical certificates and stability data to support formulation development. The compound's storage requirements under inert atmosphere and controlled temperature ensure long-term stability for industrial users.

Emerging applications in agrochemical research demonstrate the compound's utility as a building block for novel crop protection agents. Its structural features enable the creation of target-specific molecules with improved environmental profiles. This development addresses the agricultural sector's need for next-generation formulations with enhanced efficacy and reduced ecological impact.

Technical literature highlights the compound's advantages in multistep synthesis, where its selective reactivity enables precise molecular modifications. Recent publications describe innovative uses in asymmetric catalysis and chiral synthesis, expanding its potential in pharmaceutical manufacturing. These applications leverage the compound's stereochemical properties to access complex molecular architectures.

Supply chain considerations for 4'-iso-Butoxy-2'-methylacetophenone emphasize reliable sourcing and consistent quality. Major producers have implemented GMP-compliant manufacturing processes to meet pharmaceutical industry requirements. The compound's global availability has improved through strategic partnerships between specialty chemical manufacturers and distribution networks.

Future research directions for CAS 717915-97-4 include exploration of its biological activity profile and potential structure-activity relationships. Preliminary studies suggest interesting properties worthy of further investigation in medicinal chemistry applications. The scientific community continues to uncover new dimensions of this versatile chemical building block through collaborative research initiatives.